Cas no 22026-63-7 (2-Butanoylsulfanylethyl(trimethyl)azanium Chloride)
22026-63-7 structure
Product Name:2-Butanoylsulfanylethyl(trimethyl)azanium Chloride
CAS No:22026-63-7
MF:C9H20ClNOS
MW:225.779200553894
CID:278776
PubChem ID:57653929
Update Time:2025-04-19
2-Butanoylsulfanylethyl(trimethyl)azanium Chloride Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium,N,N,N-trimethyl-2-[(1-oxobutyl)thio]-, chloride (1:1)
- 2-butanoylsulfanylethyl(trimethyl)azanium,chloride
- S-BUTYRYLTHIOCHOLINE CHLORIDE
- S-butyrylthiocholinechloride*crystalline
- (2-(Butyrylthio)ethyl)trimethylammonium chloride
- butyrylthiocholine chloride
- EINECS 244-731-5
- 22026-63-7
- AKOS015833148
- Ammonium, (2-mercaptoethyl)trimethyl-, chloride, butyrate
- 2-(Butanoylsulfanyl)-N,N,N-trimethylethan-1-aminium chloride
- DTXSID80944630
- NS00049802
- S-BUTYRYLTHIOCHOLINECHLORIDE
- MFCD00050241
- S-Butyrylthiocholine (chloride)
- 2-butanoylsulfanylethyl(trimethyl)azanium chloride
- B-9590
- S-Butyrylthiocholine chloride is alos known as (2-(Butyrylthio)ethyl)trimethylammonium chloride.
- SCHEMBL5450062
- 2-butanoylsulfanylethyl(trimethyl)azanium;chloride
- QYNZLUZQWOCGCH-UHFFFAOYSA-M
- 2-Butanoylsulfanylethyl(trimethyl)azanium Chloride
-
- MDL： MFCD00050241
- Inchi： 1S/C9H20NOS.ClH/c1-5-6-9(11)12-8-7-10(2,3)4;/h5-8H2,1-4H3;1H/q+1;/p-1
- InChI Key： QYNZLUZQWOCGCH-UHFFFAOYSA-M
- SMILES： [Cl-].S(C(CCC)=O)CC[N+](C)(C)C
Computed Properties
- Exact Mass: 225.09500
- Monoisotopic Mass: 225.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 140
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 42.4A^2
Experimental Properties
- Color/Form: White crystals.
- Melting Point: 163-165 C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 42.37000
- LogP: -1.24350
- Solubility: Soluble in water.
2-Butanoylsulfanylethyl(trimethyl)azanium Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01188-1g |
S-Butyrylthiocholinechloride |
22026-63-7 | 1g |
¥2148.0 | 2021-09-04 | ||
| TRC | B872370-100mg |
2-Butanoylsulfanylethyl(trimethyl)azanium Chloride |
22026-63-7 | 100mg |
$ 63.00 | 2023-09-08 | ||
| TRC | B872370-500mg |
2-Butanoylsulfanylethyl(trimethyl)azanium Chloride |
22026-63-7 | 500mg |
$ 215.00 | 2023-09-08 | ||
| TRC | B872370-1g |
2-Butanoylsulfanylethyl(trimethyl)azanium Chloride |
22026-63-7 | 1g |
$ 328.00 | 2023-09-08 | ||
| TRC | B872370-1000mg |
2-Butanoylsulfanylethyl(trimethyl)azanium Chloride |
22026-63-7 | 1g |
$ 323.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-258092-1g |
S-Butyrylthiocholine chloride, |
22026-63-7 | ≥97% | 1g |
￥1128.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-258092A-5g |
S-Butyrylthiocholine chloride, |
22026-63-7 | ≥97% | 5g |
￥4513.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-258092-1 g |
S-Butyrylthiocholine chloride, (Out of Stock: Availability 7/14/23) |
22026-63-7 | ≥97% | 1g |
￥1,128.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-258092A-5 g |
S-Butyrylthiocholine chloride, |
22026-63-7 | ≥97% | 5g |
￥4,513.00 | 2023-07-10 | |
| A2B Chem LLC | AB78920-1g |
S-Butyrylthiocholine chloride |
22026-63-7 | 1g |
$223.00 | 2024-04-20 |
2-Butanoylsulfanylethyl(trimethyl)azanium Chloride Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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